4-(1,2,3-Thiadiazol-4-Yl)Phenol

• IUPAC Name: 4-(thiadiazol-4-yl)phenol
• InChI: InChI=1S/C8H6N2OS/c11-7-3-1-6(2-4-7)8-5-12-10-9-8/h1-5,11H
• InChI Key: WZYGGUZFRLVCJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSN=N2)O
• Molecular Formula: C8H6N2OS
• DSSTOX Substance ID: DTXSID90383859
• Molecular Weight: 178.21 g/mol
• CAS RN: 59834-05-8

Description

4-(1,2,3-Thiadiazol-4-Yl)Phenol, also known as 4-Thiadiazol-4-ylphenol, is an organic compound belonging to the class of phenols. It is a colorless solid that is soluble in organic solvents. 4-Thiadiazol-4-ylphenol has a wide range of applications in scientific research and its synthesis is relatively simple.

Scientific Research Applications

• Plant Physiology and Metabolism :

  • Synthetic 1,2,3-thiadiazole compounds, including 4-(1,2,3-Thiadiazol-4-yl)Phenol, affect plant physiology by altering levels of γ-aminobutyric acid, reactive oxygen species, and other metabolites in lentil plants. These compounds may act as defense mechanisms and signaling molecules in carbohydrate metabolism and other physiological systems in plants (AL-Quraan, Al-Smadi, & Swaleh, 2015).

• Antimicrobial Properties :

  • Thiadiazole derivatives demonstrate significant antibacterial and antifungal activities. Compounds derived from 1,3,4-thiadiazole, a closely related structure, have shown strong activity against various bacteria and fungi, indicating their potential as antimicrobial agents (Hussain, Sharma, & Amir, 2008).

• Materials Science and Corrosion Inhibition :

  • Thiadiazole compounds, including those similar to this compound, have been studied for their corrosion inhibition properties. They are effective in reducing corrosion in various metals, indicating their potential use in protective coatings and materials science (Farahati et al., 2019).

• Molecular Studies :

  • Molecular studies of 1,3,4-thiadiazole derivatives, including compounds structurally similar to this compound, have shown various molecular interactions and behaviors. These studies are important for understanding the fundamental properties of these compounds and their potential applications in various fields (Matwijczuk et al., 2017)

Safety and Hazards

Safety data sheets suggest that contact with skin and eyes should be avoided when handling 4-(1,2,3-Thiadiazol-4-Yl)Phenol. The formation of dust and aerosols should also be avoided, and appropriate exhaust ventilation should be provided where dust is formed.

Mechanism of Action

The exact mode of action would depend on the specific structure of the compound and its interaction with its biological target. The compound may inhibit or activate its target, leading to downstream effects on biochemical pathways .

In terms of pharmacokinetics, factors such as absorption, distribution, metabolism, and excretion (ADME) would influence the bioavailability of the compound. These properties can be affected by various factors, including the compound’s chemical structure, formulation, route of administration, and patient-specific factors .

The result of the compound’s action would be changes at the molecular and cellular levels, which could lead to observable effects at the tissue or organism level. These effects would depend on the specific target and pathway affected by the compound .

Environmental factors, such as pH, temperature, and the presence of other substances, could influence the compound’s action, efficacy, and stability .

Biochemical Analysis

Biochemical Properties

4-(1,2,3-Thiadiazol-4-Yl)Phenol plays a crucial role in biochemical reactions, particularly in enzyme inhibition and activation. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit β-glucuronidase, an enzyme involved in the hydrolysis of glucuronic acid . This interaction is characterized by the formation of hydrogen bonds between this compound and the active site residues of the enzyme, leading to a decrease in enzyme activity.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been observed to alter the expression of genes involved in oxidative stress response and apoptosis, thereby affecting cell survival and proliferation . Additionally, it impacts cellular metabolism by inhibiting key metabolic enzymes, leading to changes in metabolite levels and energy production.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, such as enzymes and receptors, altering their activity. For instance, the compound has been shown to inhibit the activity of β-glucuronidase by binding to its active site and preventing substrate access . This inhibition results in a decrease in the hydrolysis of glucuronic acid, affecting various metabolic pathways. Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that this compound remains stable under standard laboratory conditions for extended periods, allowing for prolonged experimentation . Its degradation products may have different biochemical properties, which could impact the overall outcome of experiments. Long-term exposure to this compound has been associated with changes in cell viability, proliferation, and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Low doses of the compound have been shown to have minimal impact on cellular function, while higher doses can lead to significant changes in cell signaling, gene expression, and metabolism . Threshold effects have been observed, where a certain concentration of this compound is required to elicit a measurable response. At high doses, the compound can exhibit toxic or adverse effects, including oxidative stress, apoptosis, and tissue damage.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. It has been shown to inhibit β-glucuronidase, affecting the hydrolysis of glucuronic acid and subsequent metabolic processes . Additionally, the compound can influence metabolic flux by altering the activity of key enzymes involved in glycolysis, the tricarboxylic acid cycle, and oxidative phosphorylation. These changes can lead to variations in metabolite levels and energy production, impacting overall cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be actively transported across cell membranes, allowing for its accumulation in specific cellular compartments . Binding proteins, such as albumin, can facilitate the distribution of this compound within the bloodstream, enhancing its bioavailability and therapeutic potential. The localization and accumulation of the compound can influence its overall activity and function within the body.

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. The compound has been observed to localize in the cytoplasm, nucleus, and mitochondria, where it can interact with various biomolecules . Targeting signals and post-translational modifications may direct this compound to specific compartments or organelles, influencing its biochemical properties and overall impact on cellular function.

Synthesis routes and methods

Procedure details

4-(4-methoxy-phenyl)-[1,2,3]thiadiazole (1.06 g, 5.50 mmol) was dissolved in methylene chloride (20 ml) and the solution was cooled to about −78° C. Boron tribromide (1.0 M in methylene chloride, 12.1 ml) was added dropwise to the solution to afford a brown-colored solution. The reaction mixture was allowed to stir for about fifteen minutes, the cooling bath was removed, and the mixture was allowed to stir at room temperature for about an additional twelve hours. The mixture was poured into water, and the resulting mixture was adjusted to about pH 6. The mixture was extracted with methylene chloride (3×100 ml), and the combined organic layers were dried over sodium sulfate, filtered, and concentrated in vacuo to afford 924 mg (94% yield) of the desired title compound as a tan solid. LRMS ([M+H]+)=179.1.